2-(2,3-dichlorophenoxy)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(2,3-dichlorophenoxy)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C14H10Cl2N2O4/c15-11-5-2-6-12(14(11)16)22-8-13(19)17-9-3-1-4-10(7-9)18(20)21/h1-7H,8H2,(H,17,19)
• InChI Key: QPGFHKDDKOUEEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)COC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C14H10Cl2N2O4
• Molecular Weight: 341.1 g/mol

Description

2-(2,3-dichlorophenoxy)-N-(3-nitrophenyl)acetamide, also known as dicamba, is a widely used herbicide that is effective in controlling broadleaf weeds in various crops. It was first developed in the 1960s and has since been used in agriculture, forestry, and residential settings.

Mechanism of Action

Dicamba works by disrupting the growth and development of broadleaf weeds. It does this by mimicking the plant hormone auxin, which regulates plant growth and development. Dicamba binds to auxin receptors in the plant, causing abnormal growth and eventually leading to the death of the weed.
Biochemical and Physiological Effects:
Dicamba has been shown to have minimal toxicity to humans and animals. However, it can have negative effects on non-target plants if not applied correctly. Dicamba can also persist in the soil and water, potentially affecting the environment.

Advantages and Limitations for Lab Experiments

Dicamba is a useful tool for studying plant physiology and growth regulation. It can be used to induce various physiological responses in plants, such as changes in leaf shape and size. However, its effectiveness can be influenced by environmental factors such as temperature and humidity.

Future Directions

There are several areas of research that could be explored in the future. One area is the development of 2-(2,3-dichlorophenoxy)-N-(3-nitrophenyl)acetamide-resistant crops, which would allow for more effective weed control without harming non-target plants. Another area is the study of this compound's effects on soil microorganisms and the environment. Additionally, research could be done on the potential use of this compound as a growth regulator in plants.
In conclusion, this compound is a widely used herbicide that has been extensively studied for its efficacy in controlling broadleaf weeds in various crops. Its mechanism of action involves disrupting the growth and development of weeds by mimicking the plant hormone auxin. Dicamba has minimal toxicity to humans and animals but can have negative effects on non-target plants and the environment. Its use in lab experiments can be influenced by environmental factors, and future research could explore the development of this compound-resistant crops and its potential as a growth regulator in plants.

Scientific Research Applications

Dicamba has been extensively studied for its efficacy in controlling broadleaf weeds in various crops, including soybeans, cotton, and corn. It has also been used in forestry to control invasive species. In addition, 2-(2,3-dichlorophenoxy)-N-(3-nitrophenyl)acetamide has been studied for its potential as a growth regulator in plants and as a tool for studying plant physiology.